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Compound of Interest

Compound Name: 2-Amino-5-bromobenzamide

Cat. No.: B060110

For researchers and scientists in the fast-paced world of drug development, ensuring a safe
laboratory environment is paramount. The proper handling and disposal of chemical reagents
are critical components of this safety-first approach. This guide provides essential, immediate
safety and logistical information for the proper disposal of 2-Amino-5-bromobenzamide, a
halogenated aromatic amide. Adherence to these procedures is vital to protect personnel and
prevent environmental contamination.

Key Safety and Disposal Data

A thorough understanding of the properties of 2-Amino-5-bromobenzamide is the first step
toward safe handling and disposal. The following table summarizes key quantitative data for
this compound.

Property Value

Molecular Formula C7H7BrN20

Molecular Weight 215.05 g/mol

Melting Point 189-191 °C

Boiling Point 291.2 °C at 760 mmHg
Density 1.698 g/cm3
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Hazard Profile

2-Amino-5-bromobenzamide is classified as a hazardous substance with the following
primary concerns:

o Skin Irritation: Causes skin irritation.
o Eye Irritation: Causes serious eye irritation.
o Respiratory Irritation: May cause respiratory irritation.

Procedural Guidance for Disposal

The following step-by-step protocol outlines the approved procedure for the disposal of 2-
Amino-5-bromobenzamide. This process is designed to minimize risk and ensure regulatory
compliance.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves (nitrile rubber is a suitable
option), safety goggles, and a lab coat.

2. Waste Segregation:

e 2-Amino-5-bromobenzamide is a halogenated organic compound. It is imperative to
segregate this waste from non-halogenated waste streams.

o Use a designated, clearly labeled, and compatible waste container for halogenated organic
solids. The container should be in good condition and have a secure lid.

3. Waste Collection:

o Carefully transfer all solid 2-Amino-5-bromobenzamide waste into the designated
halogenated waste container.

» Any disposable lab supplies (e.g., weighing paper, contaminated gloves) that have come into
direct contact with the compound should also be placed in this container.
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e Rinse any contaminated glassware with a suitable solvent (e.g., acetone) within a chemical
fume hood. Collect the rinsate as hazardous waste in a separate, designated container for
halogenated liquid waste.

4. Labeling:

e The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"2-Amino-5-bromobenzamide”.

e Ensure the label is clearly visible and legible.
5. Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

6. Disposal Arrangement:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the logical flow of the disposal procedure for 2-Amino-5-
bromobenzamide.
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Caption: Disposal workflow for 2-Amino-5-bromobenzamide.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 2-
Amino-5-bromobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060110#2-amino-5-bromobenzamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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